Cas no 53721-01-0 (2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl-)

2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl- structure
53721-01-0 structure
Product name:2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl-
CAS No:53721-01-0
MF:C18H16N2S
MW:292.398042678833
CID:1585255

2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-4-phenyl-
    • Inchi: 1S/C18H16N2S/c21-18-19-17(14-6-2-1-3-7-14)15-8-4-5-9-16(15)20(18)12-13-10-11-13/h1-9,13H,10-12H2
    • InChI Key: JOHSODNIFKDTGR-UHFFFAOYSA-N
    • SMILES: N1(CC2CC2)C2=C(C=CC=C2)C(C2=CC=CC=C2)=NC1=S

Computed Properties

  • Exact Mass: 292.10358

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 451.2±28.0 °C(Predicted)
  • PSA: 15.6
  • pka: -0.47±0.20(Predicted)

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